3-Dechloro Sertraline Hydrochloride
3-Dechloro Sertraline Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
79646-00-7
VCID:
VC21171142
InChI:
InChI=1S/C17H18ClN.ClH/c1-19-17-11-10-14(12-6-8-13(18)9-7-12)15-4-2-3-5-16(15)17;/h2-9,14,17,19H,10-11H2,1H3;1H/t14-,17-;/m0./s1
SMILES:
CNC1CCC(C2=CC=CC=C12)C3=CC=C(C=C3)Cl.Cl
Molecular Formula:
C₁₇H₁₉Cl₂N
Molecular Weight:
308.2 g/mol
3-Dechloro Sertraline Hydrochloride
CAS No.: 79646-00-7
Cat. No.: VC21171142
Molecular Formula: C₁₇H₁₉Cl₂N
Molecular Weight: 308.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 79646-00-7 |
|---|---|
| Molecular Formula | C₁₇H₁₉Cl₂N |
| Molecular Weight | 308.2 g/mol |
| IUPAC Name | (1S,4S)-4-(4-chlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C17H18ClN.ClH/c1-19-17-11-10-14(12-6-8-13(18)9-7-12)15-4-2-3-5-16(15)17;/h2-9,14,17,19H,10-11H2,1H3;1H/t14-,17-;/m0./s1 |
| Standard InChI Key | QTILPEMKUQBCMU-RVXRQPKJSA-N |
| Isomeric SMILES | CN[C@H]1CC[C@H](C2=CC=CC=C12)C3=CC=C(C=C3)Cl.Cl |
| SMILES | CNC1CCC(C2=CC=CC=C12)C3=CC=C(C=C3)Cl.Cl |
| Canonical SMILES | CNC1CCC(C2=CC=CC=C12)C3=CC=C(C=C3)Cl.Cl |
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